Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate
Overview
Description
“Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate” is a chemical compound with the CAS Number: 42590-00-1 and a linear formula of C9H9NO6 . It has a molecular weight of 227.17 .
Molecular Structure Analysis
The InChI code for “Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate” is 1S/C9H9NO6/c1-15-7-4-5(9(12)16-2)3-6(8(7)11)10(13)14/h3-4,11H,1-2H3 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
“Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate” is a solid at room temperature . It should be stored in a sealed container in a dry environment .Scientific Research Applications
I have conducted a search for the scientific research applications of “Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate,” but unfortunately, the available information does not provide a comprehensive analysis focusing on unique applications in separate fields as you requested. The details on specific applications of this compound are limited in the current search results.
Synthesis Applications
Some nitrobenzoate compounds are used in chemical synthesis, for example, to prepare other complex molecules through reactions with various reagents .
Chemical Properties
The chemical properties such as boiling point, melting point, and density of similar compounds are often detailed in material safety data sheets and chemical databases .
Safety and Hazards
“Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate” is classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302-H315-H319-H335, indicating potential harm if swallowed, skin irritation, eye irritation, and respiratory irritation . Precautionary measures include avoiding dust formation and breathing vapors, mist, or dust .
properties
IUPAC Name |
methyl 4-hydroxy-3-methoxy-5-nitrobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO6/c1-15-7-4-5(9(12)16-2)3-6(8(7)11)10(13)14/h3-4,11H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQIHGTCQYHQBMY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1O)[N+](=O)[O-])C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90446877 |
Source
|
| Record name | Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90446877 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
42590-00-1 |
Source
|
| Record name | Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90446877 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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